3-[(3,5-dimethoxyphenyl)methylamino]-N-methyl-propanamide

• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 3-[(3,5-dimethoxyphenyl)methylamino]-N-methylpropanamide
• InChI: InChI=1S/C13H20N2O3/c1-14-13(16)4-5-15-9-10-6-11(17-2)8-12(7-10)18-3/h6-8,15H,4-5,9H2,1-3H3,(H,14,16)
• InChI Key: QDMHNODWZOIAFR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCNCC1=CC(=CC(=C1)OC)OC

Description

3-[(3,5-dimethoxyphenyl)methylamino]-N-methyl-propanamide is a useful research compound. Its molecular formula is C13H20N2O3 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-methylacrylamide (ABCR; 500 mg, 5.87 mmol) and 3,5-dimethoxybenzylamine (Aldrich; 0.98 mL, 6.46 mmol) were dissolved in ethanol (4 mL) and heated in a microwave at 140° C. for 45 minutes. The mixture was poured onto a 20 g SCX-2 column, washed with methanol and eluted with 3.5N NH3 in methanol. The product fractions were evaporated to the title compound as a yellow oil (1.3 g, 88%).